Cas no 68990-15-8 (1,2,3,4,5,6,7,8-Octahydro-8,8-dimethyl-2-naphthaldehyde)

1,2,3,4,5,6,7,8-Octahydro-8,8-dimethyl-2-naphthaldehyde structure
68990-15-8 structure
Product Name:1,2,3,4,5,6,7,8-Octahydro-8,8-dimethyl-2-naphthaldehyde
CAS No:68990-15-8
MF:C13H20O
MW:192.297304153442
CID:58913
Update Time:2024-12-09

1,2,3,4,5,6,7,8-Octahydro-8,8-dimethyl-2-naphthaldehyde Chemical and Physical Properties

Names and Identifiers

    • Fenugreek Oils
    • Fenugreek Absolute
    • Fenugreek Extract
    • 1,2,3,4,5,6,7,8-Octahydro-8,8-dimethyl-2-naphthaldehyde
    • 1,2,3,4,5,6,7,8-OCTAHYDRO-8,8-DIMETHYL-2,NAPHTHALDEHYDE
    • Cyclomugual
    • 2-Naphthalenecarboxaldehyde, 1,2,3,4,5,6,7,8-octahydro-8,8-dimethyl-
    • 8,8-dimethyl-1,2,3,4,5,6,7,8-octahydronaphthalene-2-carbaldehyde
    • 8,8-Dimethyl-1,2,3,4,5,6,7,8-octahydro-2-naphthalenecarboxaldehyde
    • 8,8-dimethyl-2,3,4,5,6,7-hexahydro-1H-naphthalene-2-carbaldehyde
    • Q27269747
    • 1,2,3,4,5,6,7,8-Octahydro-8,8-
    • Foenugreekseedextract
    • Foenugreektincture
    • Hyperabsolutefunugreek
    • Oils,fenugreek
    • Fenugreek(Trigonellafoenum-graecumL.)
    • fenugreek seed meal
    • FENUGREEKSEEDEXTRACT
    • Inchi: 1S/C13H20O/c1-13(2)7-3-4-11-6-5-10(9-14)8-12(11)13/h9-10H,3-8H2,1-2H3
    • InChI Key: AQJANVUPNABWRU-UHFFFAOYSA-N
    • SMILES: O=CC1CCC2CCCC(C)(C)C=2C1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 273
  • XLogP3: 2.6
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: Slightly yellow oily liquid, with a strong sweet \ spicy \ Maple like aroma, slightly caramel flavor
  • FEMA: 2484 | FENUGREEK (TRIGONELLA FOENUM-GRAECUM L.)

1,2,3,4,5,6,7,8-Octahydro-8,8-dimethyl-2-naphthaldehyde Security Information

  • Toxicity:GRAS(FEMA;FDA,§182.10,2000)。
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